methyl 3-(4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamido)benzo[b]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[[4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)benzoyl]amino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C26H22N2O5S2/c1-33-26(30)24-23(20-9-3-5-11-22(20)34-24)27-25(29)18-12-14-19(15-13-18)35(31,32)28-16-6-8-17-7-2-4-10-21(17)28/h2-5,7,9-15H,6,8,16H2,1H3,(H,27,29)
• InChI Key: GGQZLNBIONRXBM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=CC=CC=C2S1)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC5=CC=CC=C54
• Molecular Formula: C26H22N2O5S2
• Molecular Weight: 506.6 g/mol

Description

Synthesis Analysis

The synthesis of 3,4-dihydroquinolin-1(2H)-one’s involves cyclization of carbamate/urea/thiourea, isocyanate, reductive cyclization of azidoamide. Metal-catalyzed protocols such as carbonylation, carbomylation, transition metal catalyzed by C-H activation aryl amide are also used.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups including a dihydroquinolin-1(2H)-yl group, a sulfonyl group, a benzamido group, and a benzo[b]thiophene-2-carboxylate group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound are complex and involve multiple steps. These include cyclization reactions, carbonylation, carbomylation, and C-H activation.

Scientific Research Applications

Chemical Synthesis and Reactivity

Compounds structurally related to "methyl 3-(4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamido)benzo[b]thiophene-2-carboxylate" have been the focus of various chemical synthesis and reactivity studies. For instance, the cyclization of methyl 2-{(2-{methyl[2-(methoxycarbonyl)phenyl]amino}-2-oxoethyl)sulfonylamino}benzoate in the presence of bases exclusively yields 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid, regardless of the base's strength (Ukrainets et al., 2014). This study showcases the compound's role in synthesizing heterocyclic compounds, which are crucial in medicinal chemistry for their biological activities.

Catalysis and Method Development

Research has also focused on developing new catalytic methods and synthetic strategies involving similar molecules. A study by Khaligh (2014) utilized 3-methyl-1-sulfonic acid imidazolium hydrogen sulfate as a catalyst for synthesizing polyhydroquinoline derivatives in a one-pot process, highlighting the potential of related compounds in facilitating efficient and environmentally friendly synthetic routes (Khaligh, 2014).

Structural and Spectroscopic Analysis

On the structural front, compounds with related structures have been analyzed to understand their crystalline and molecular configurations. The synthesis of "3-chloro-N-(8'-quinolyl)benzo[b]thiophene-2-carboxamide" from a structurally similar precursor provides insights into the molecular architecture and interactions within such compounds, aiding in the design of new molecules with desired properties (Abbasi et al., 2011).

Medicinal Chemistry and Biological Applications

Although the specific applications of "this compound" in biological systems or as a therapeutic agent were not directly found, research on structurally related compounds underscores the importance of such molecules in medicinal chemistry. Studies exploring the synthesis and antitumor activity of isoquinoline-1-carboxaldehyde thiosemicarbazones, for instance, reveal the potential of similar compounds in the development of new antineoplastic agents (Liu et al., 1995).